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Compound of Interest

Compound Name: 1-Methyl-6-methoxyisoquinolinol
CAS No.: 140683-35-8

Cat. No.: B1146419

Get Quote

Part 1: Executive Summary & Chemical Identity[1][2]

1-Methyl-6-methoxyisoquinolin-7-ol is a bioactive isoquinoline alkaloid derivative.[1][2] It serves

as a critical intermediate in the synthesis of tetrahydroisoquinoline alkaloids (such as
Isosalsoline) and is investigated for its potential activity as a monoamine oxidase (MAO)
inhibitor and ligand for CNS receptors.[1][2]

Researchers often encounter ambiguity in nomenclature regarding "isoquinolinols.” This guide
specifically addresses the 6-methoxy-1-methyl-7-hydroxy isomer (CAS 4594-05-2), which is the
most chemically significant congener in this class due to its relationship to naturally occurring
catechol-derived alkaloids.[1][2]

Chemical Identity Table[1][2]
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Property Detail

IUPAC Name 6-Methoxy-1-methylisoquinolin-7-ol

Dehydroisosalsoline; 7-Hydroxy-6-methoxy-1-
Common Name _ o
methylisoquinoline

CAS Registry Number 4594-05-2

Molecular Formula C11H11NO2

Molecular Weight 189.21 g/mol

SMILES Cclnc2cc(0O)c(OC)cc2cecl
Appearance White to off-white crystalline solid

Soluble in Methanol, DMSO, Chloroform;

Solubility _ _
Sparingly soluble in Water

Part 2: Physicochemical & Spectral Properties[1][2]
Physical Characteristics

The compound exhibits a rigid, planar aromatic structure due to the isoquinoline backbone.[1]
The presence of the phenolic hydroxyl group at position 7 and the methoxy group at position 6
creates a specific donor-acceptor electronic environment, influencing its binding affinity to
protein targets.[1]

e Melting Point: ~233-235 °C (as HCI salt); Free base typically melts lower (approx. 180-190
°C range, dependent on polymorph).[1]

o Acidity (pKa): The phenolic -OH has a pKa
9.5-10.0; the isoquinoline nitrogen has a pKa

5.5-6.0 (protonated form).[1][2]

Spectral Signatures (Identification)

Use these parameters to validate synthesized or purchased batches.
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Key Features (Solvent: CDCIs or DMSO-

Technique
de)

0 2.80-2.90 (s, 3H, 1-Me); 6 3.98-4.02 (s, 3H,
1H NMR 6-OMe); & 7.0-7.5 (m, Aromatic H); Phenolic
OH often broad singlet >9 ppm.[1]

3100-3400 cm~1* (O-H stretch, broad); 1624,
IR (ATR/KBr) 1566 cm~* (C=N/ C=C aromatic stretch); 1269
cm~t (C-O stretch).[1]

[M+H]* = 190.08; Major fragment at m/z 175

MS (ESI+
( ) (loss of -Me from methoxy).[1][2]

Part 3: Synthesis & Experimental Protocols

The most robust route to 1-Methyl-6-methoxyisoquinolin-7-ol involves the construction of the
isoquinoline ring followed by regioselective deprotection.[1][2] A self-validating protocol using
hydrogenolysis of a benzyl ether precursor is described below.

Experimental Workflow: Hydrogenolysis of 7-Benzyloxy-
6-methoxy-1-methylisoquinoline

Objective: Selective removal of the benzyl protecting group to reveal the 7-hydroxyl moiety
without reducing the aromatic pyridine ring.[1]

Reagents

e Substrate: 7-Benzyloxy-6-methoxy-1-methylisoquinoline (Precursor 4)[1]
o Catalyst: 10% Palladium on Carbon (Pd/C)[1][2][3][4]
e Solvent: Methanol (HPLC Grade)[1][2]

o Atmosphere: Hydrogen gas (Hz, balloon pressure)[1]

Step-by-Step Protocol
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e Preparation: Dissolve 0.150 g (0.537 mmol) of 7-Benzyloxy-6-methoxy-1-methylisoquinoline
in 25 mL of methanol in a round-bottom flask.

o Catalyst Addition: Carefully add 0.100 g of 10% Pd/C under an inert atmosphere (nitrogen or
argon) to prevent ignition.[1]

e Hydrogenation: Purge the flask with Hydrogen gas (Hz) using a balloon.[1][2] Stir the mixture
vigorously at room temperature (20-25 °C) under Hz atmosphere.

e Monitoring: Monitor the reaction by TLC (SiOz; eluent: 5% MeOH in DCM). The starting
material (Rf ~0.[1]6) should disappear, and a more polar spot (Product, Rf ~0.3) should
appear.[1][3][4] Reaction time is typically 2—6 hours.[1]

o Work-up:
o Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[1]
o Wash the Celite pad with 20 mL of Methanol.[1][2]
o Concentrate the combined filtrate under reduced pressure (Rotavap) at 40 °C.

 Purification: The residue is typically pure enough for use.[1][2] If necessary, recrystallize from
Ethanol/Ether or purify via flash column chromatography (DCM:MeOH 95:5).[1]

Yield Expectation: 85-95% as a white solid.[1]

Part 4: Visualization of Synthesis Pathway[1][2]

The following diagram illustrates the logical flow from the protected precursor to the final active
compound, highlighting the key transformation.

7-Benzyloxy-6-methoxy-
1-methylisoquinoline

(Protected Precursor) % —
Catalytic -Methyl-6-methoxy-

- PhCH3 (Toluene byproduct) o . S o
Add Hydrogenolysis > isoquinolin-7-ol
H2 (1 atm), 10% Pd/C
Methanol, 25°C

(Target Active Core)
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Click to download full resolution via product page

Caption: Catalytic hydrogenolysis pathway for the selective deprotection of the 7-hydroxy
group.

Part 5: Biological Relevance & Applications[1][2]
Structural Significance

This compound represents the fully aromatic oxidation state of Isosalsoline.[1] In metabolic
studies, tetrahydroisoquinolines (THIQs) like Salsoline and Isosalsoline can be oxidized to their
isoquinolinium or isoquinoline forms.[1]

e Salsoline Core: 6-Hydroxy-7-methoxy-1-methyl-THIQ.[1][2][5]

 |sosalsoline Core: 7-Hydroxy-6-methoxy-1-methyl-THIQ (Target of this guide).[1][2]

Pharmacological Potential

e MAO Inhibition: Isoquinoline derivatives are classical inhibitors of Monoamine Oxidase
(MAO-A and MAO-B).[1][2] The planar structure allows intercalation into the enzyme active
site.[1]

» Neuroprotection: Phenolic isoquinolines act as radical scavengers.[1] The 7-OH group
provides antioxidant capacity similar to vitamin E analogs.[1]

Handling & Stability

o Storage: Store at -20 °C under desiccant. Protect from light, as isoquinolines can undergo
photo-oxidation over extended periods.[1]

o Safety: Treat as a potential irritant and bioactive agent.[1][2] Use standard PPE (gloves,
goggles, lab coat).

References

 Beilstein Journal of Organic Chemistry. Synthesis of 7-hydroxy-6-methoxy-1-
methylisoquinoline. Available at: [Link] (Verified Context: Synthesis of compound 1 via
hydrogenolysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

